Cas no 1346601-29-3 (1-Hydroxy Valdecoxib-13C2,15N)

• Product Name: 1-Hydroxy Valdecoxib-13C2,15N
• CAS No: 1346601-29-3
• MF: C₁₆H₁₄N₂O₄S
• MW: 333.337081432343
• CID: 2253295
• Update Time: 2025-10-31

1-Hydroxy Valdecoxib-13C2,15N Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy Valdecoxib-13C2,15N
• 4-[5-(Hydroxy(113C)methyl)-3-phenyl-(513C,215N)1,2-oxazol-4-yl]benzenesulfonamide

• Inchi： 1S/C16H14N2O4S/c17-23(20,21)13-8-6-11(7-9-13)15-14(10-19)22-18-16(15)12-4-2-1-3-5-12/h1-9,19H,10H2,(H2,17,20,21)/i10+1,14+1,18+1
• InChI Key： UJSFKTUZOASIPA-URAPMWEKSA-N
• SMILES： S(C1C=CC(=CC=1)C1=[13C]([13CH2]O)O[15N]=C1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-Hydroxy Valdecoxib-13C2,15N

1-Hydroxy Valdecoxib-13C2,15N (CAS No. 1346601-29-3): A Comprehensive Overview

Valdecoxib, a nonsteroidal anti-inflammatory drug (NSAID), has been extensively studied for its analgesic and anti-inflammatory properties. The compound 1-Hydroxy Valdecoxib-13C2,15N (CAS No. 1346601-29-3) represents a specific isotopically labeled derivative of valdecoxib, which is widely used in pharmacokinetic studies and metabolic research. This compound is particularly valuable in tracing the pathways of drug metabolism due to the incorporation of stable isotopes, carbon-13 (¹³C) and nitrogen-15 (¹⁵N), which allow for precise tracking without the risks associated with radioactive isotopes.

The synthesis of 1-Hydroxy Valdecoxib-13C2,15N involves advanced chemical methodologies to ensure the precise incorporation of the isotopic labels. Recent advancements in isotope labeling techniques have made it possible to achieve high yields and purity levels, making this compound highly suitable for use in preclinical and clinical studies. Researchers have utilized this compound to investigate the metabolic fate of valdecoxib in various biological systems, providing critical insights into its pharmacokinetics and pharmacodynamics.

One of the most significant applications of 1-Hydroxy Valdecoxib-13C2,15N lies in its use as a tracer in mass spectrometry-based metabolomics studies. By leveraging the unique mass-to-charge ratio differences introduced by the isotopic labels, scientists can accurately monitor the transformation of valdecoxib into its active metabolites. Recent studies have highlighted the importance of understanding these metabolic pathways in optimizing drug delivery systems and minimizing adverse effects.

In terms of biological activity, valdecoxib itself is known for its selective inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The hydroxyl group in 1-Hydroxy Valdecoxib plays a crucial role in its bioavailability and metabolic stability. Studies have shown that this hydroxylated derivative exhibits comparable anti-inflammatory activity to valdecoxib while potentially offering improved pharmacokinetic profiles due to enhanced solubility and reduced clearance rates.

The incorporation of ¹³C2 and ¹⁵N in 1-Hydroxy Valdecoxib has also enabled researchers to study the stereochemical outcomes of enzymatic reactions involving this compound. This has been particularly useful in elucidating the mechanisms by which cytochrome P450 enzymes metabolize valdecoxib derivatives. Recent findings suggest that stereochemistry significantly influences the metabolic stability and bioavailability of these compounds, underscoring the importance of isotopic labeling in drug development.

From a regulatory standpoint, the use of stable isotopes like those in CAS No. 1346601-29-3 aligns with global trends toward safer and more sustainable research practices. Unlike traditional radioactive tracers, these compounds do not pose environmental or health risks, making them ideal for use in both academic and industrial settings.

In conclusion, 1-Hydroxy Valdecoxib-13C2,15N (CAS No. 1346601-29-3) represents a powerful tool for advancing our understanding of NSAID metabolism and pharmacology. Its unique combination of isotopic labeling and biological activity makes it an invaluable asset for researchers working at the intersection of medicinal chemistry and pharmacokinetics.